3-(4-benzyl-1-piperazinyl)-1-(3-chloro-4-methylphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-1-(3-chloro-4-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H24ClN3O2/c1-16-7-8-18(13-19(16)23)26-21(27)14-20(22(26)28)25-11-9-24(10-12-25)15-17-5-3-2-4-6-17/h2-8,13,20H,9-12,14-15H2,1H3
• InChI Key: LTWJPGQCYKEKBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)CC4=CC=CC=C4)Cl
• Molecular Formula: C22H24ClN3O2
• DSSTOX Substance ID: DTXSID70386964
• Molecular Weight: 397.9 g/mol
• CAS RN: 5932-23-0

Description

3-(4-benzyl-1-piperazinyl)-1-(3-chloro-4-methylphenyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as BZPMPD and is a member of the pyrrolidinedione family.

Mechanism of Action

The mechanism of action of BZPMPD involves the inhibition of the proteasome activity. The proteasome is a cellular complex that plays a crucial role in the degradation of proteins. Inhibition of the proteasome activity leads to the accumulation of misfolded and damaged proteins, which ultimately results in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
BZPMPD has been shown to have significant biochemical and physiological effects. Studies have shown that BZPMPD induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of the proteasome. In addition, BZPMPD has been shown to have antifungal activity against various fungal strains, including Candida albicans. BZPMPD also has significant antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of BZPMPD is its potent antitumor activity against various cancer cell lines. BZPMPD has also been shown to have antifungal activity and significant antioxidant activity. However, the major limitation of BZPMPD is its low solubility in water, which makes it difficult to administer in vivo. In addition, further studies are required to determine the toxicity and pharmacokinetics of BZPMPD in vivo.

Future Directions

There are several future directions for the research on BZPMPD. One of the major areas of research is the development of more efficient and cost-effective synthesis methods for BZPMPD. In addition, further studies are required to determine the toxicity and pharmacokinetics of BZPMPD in vivo. Furthermore, the potential applications of BZPMPD in the treatment of other diseases, such as neurodegenerative diseases and infectious diseases, should be explored. Finally, the development of BZPMPD derivatives with improved solubility and bioavailability is another potential future direction for the research on BZPMPD.
Conclusion:
In conclusion, BZPMPD is a chemical compound with significant potential applications in various fields. Its potent antitumor activity, antifungal activity, and significant antioxidant activity make it a potential candidate for the treatment of various diseases. However, further studies are required to determine the toxicity and pharmacokinetics of BZPMPD in vivo. The development of more efficient and cost-effective synthesis methods for BZPMPD and the exploration of its potential applications in the treatment of other diseases are also important future directions for the research on BZPMPD.

Synthesis Methods

The synthesis of BZPMPD involves the reaction of 3-(4-bromobenzyl)-2,5-pyrrolidinedione with 3-chloro-4-methylphenyl magnesium bromide in the presence of a palladium catalyst. This reaction results in the formation of BZPMPD with a yield of 60-70%. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

BZPMPD has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a potential anticancer agent. Studies have shown that BZPMPD has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. BZPMPD induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of the proteasome, a cellular complex that plays a crucial role in the degradation of proteins.